Cas no 1804486-54-1 (6-Cyano-4-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid)

• Product Name: 6-Cyano-4-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid
• CAS No: 1804486-54-1
• MF: C₈H₃F₃N₂O₂
• MW: 216.116832017899
• CID: 4872009
• Update Time: 2025-08-04

6-Cyano-4-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-4-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid

• Inchi： 1S/C8H3F3N2O2/c9-6(10)4-1-3(2-12)13-7(11)5(4)8(14)15/h1,6H,(H,14,15)
• InChI Key： FBFTWIHACMKFOC-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)N=C(C=1C(=O)O)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 302
• XLogP3: 1.5
• Topological Polar Surface Area: 74

Additional information on 6-Cyano-4-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid

Professional Introduction to 6-Cyano-4-(difluoromethyl)-2-fluoropyridine-3-carboxylic Acid (CAS No. 1804486-54-1)

6-Cyano-4-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid, with the CAS number 1804486-54-1, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its cyano, difluoromethyl, and fluoro substituents, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The< strong>fluoropyridine core of this compound is a well-documented scaffold in medicinal chemistry, known for its ability to enhance metabolic stability, binding affinity, and overall pharmacological activity. The presence of multiple fluorine atoms, particularly in the< strong>difluoromethyl group, contributes to the molecule's lipophilicity and electronic properties, which are crucial for optimizing drug-like characteristics. Additionally, the< strong>cyano group introduces a polar functional moiety that can participate in hydrogen bonding interactions, further influencing the compound's biological behavior.

In recent years, there has been a surge in research focused on developing novel fluorinated heterocycles for therapeutic applications. Among these,< strong>6-Cyano-4-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid has emerged as a promising building block for the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in generating potent kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The< strong>difluoromethyl group, in particular, has been shown to improve the binding affinity of these inhibitors to their target proteins by modulating hydrophobic interactions and electronic distributions.

The< strong>cyano substituent in this compound also plays a pivotal role in its reactivity and functionality. It can serve as a nucleophilic site for further derivatization or participate in metal-catalyzed cross-coupling reactions, enabling the construction of more complex molecular architectures. This versatility makes< strong>6-Cyano-4-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid an indispensable tool for synthetic chemists working on drug discovery programs.

One of the most compelling aspects of this compound is its potential in developing next-generation agrochemicals. Fluorinated pyridines are known to exhibit enhanced pesticidal and herbicidal properties due to their improved stability and bioavailability. The< strong>difluoromethyl group, in particular, has been linked to increased efficacy against resistant weed species by disrupting essential enzymatic pathways. Researchers have leveraged< strong>6-Cyano-4-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid as a key intermediate to synthesize novel herbicides that offer greater selectivity and environmental safety.

The synthesis of< strong>6-Cyano-4-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid involves multi-step organic transformations that highlight its synthetic complexity. Typically, the process begins with the functionalization of a pyridine precursor followed by introducing the cyano and difluoromethyl groups through carefully controlled reactions. Advanced techniques such as palladium-catalyzed cross-coupling and fluorination methods are often employed to achieve high yields and purity. These synthetic strategies underscore the compound's importance as a advanced chemical entity in modern drug development.

Evaluation of< strong>6-Cyano-4-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid's biological activity has revealed intriguing insights into its potential therapeutic applications. Preclinical studies have shown that derivatives of this compound exhibit inhibitory effects on enzymes involved in cancer progression and inflammation. The< strong>difluoromethyl group has been particularly noted for its ability to modulate enzyme active sites, thereby enhancing drug potency. Furthermore, the< strong>cyano group contributes to pharmacokinetic properties such as solubility and bioavailability, which are critical factors in drug formulation.

The growing interest in fluorinated pyridines has also spurred innovation in analytical techniques for characterizing these complex molecules. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to confirm structural integrity and purity.< strong>6-Cyano-4-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid, with its multiple fluorine atoms and functional groups, presents unique challenges but also opportunities for method development in analytical chemistry.

In conclusion,< strong>6-Cyano-4-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid(CAS No. 1804486-54-1) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the< strong>difluoromethyl,< strong>cyano, and fluoro substituents, make it an invaluable intermediate for synthesizing biologically active molecules with enhanced potency and selectivity. As research continues to uncover new applications for fluorinated pyridines,< strong >this compound will undoubtedly remain at the forefront of drug discovery efforts worldwide.